Cas no 6333-32-0 (ethyl carbamimidothioate,sulfuric acid)

ethyl carbamimidothioate,sulfuric acid structure
6333-32-0 structure
Product Name:ethyl carbamimidothioate,sulfuric acid
CAS No:6333-32-0
MF:C3H10N2O4S2
MW:202.252498149872
CID:959802
PubChem ID:9859065
Update Time:2025-04-19

ethyl carbamimidothioate,sulfuric acid Chemical and Physical Properties

Names and Identifiers

    • ethyl carbamimidothioate,sulfuric acid
    • Bis-<S-aethyl-isothioharnstoff>-sulfat
    • S-Aethyl-isothioharnstoff,Sulfat
    • S-ethyl-isothiourea,sulfate
    • 6333-32-0
    • SCHEMBL4409267
    • NSC-38403
    • NSC38403
    • AGN-PC-0MUOZI
    • DTXSID30431929
    • Inchi: 1S/C3H8N2S.H2O4S/c1-2-6-3(4)5;1-5(2,3)4/h2H2,1H3,(H3,4,5);(H2,1,2,3,4)
    • InChI Key: IPXPQJFDBZXVDF-UHFFFAOYSA-N
    • SMILES: S(C(=N)N)CC.S(=O)(=O)(O)O

Computed Properties

  • Exact Mass: 202.00800
  • Monoisotopic Mass: 202.00819915g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 134
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 158Ų

Experimental Properties

  • PSA: 158.15000
  • LogP: 1.86100
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